2-(2-Phenyl-imidazo[1,2-a]pyridin-3-yl)-ethylamine

• IUPAC Name: 2-(2-phenylimidazo[1,2-a]pyridin-3-yl)ethanamine
• InChI: InChI=1S/C15H15N3/c16-10-9-13-15(12-6-2-1-3-7-12)17-14-8-4-5-11-18(13)14/h1-8,11H,9-10,16H2
• InChI Key: FACFHHMQICTXFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N3C=CC=CC3=N2)CCN
• Molecular Formula: C15H15N3
• DSSTOX Substance ID: DTXSID801261003
• Molecular Weight: 237.30 g/mol
• CAS No.: 171346-87-5

Description

2-(2-Phenyl-imidazo[1,2-a]pyridin-3-yl)-ethylamine is a compound that belongs to the imidazo[1,2-a]pyridine family. This compound has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Derivative Development

• Synthesis Techniques : A study detailed the synthesis of imidazo[1,2-a]pyridin-2-one derivatives, which are closely related to 2-(2-Phenyl-imidazo[1,2-a]pyridin-3-yl)-ethylamine. These compounds were synthesized using microwave irradiation in ethylene glycol, showcasing a convenient method for developing similar compounds (Tu et al., 2007).

• Electrochemical Synthesis : Another study introduced an electrochemical method for synthesizing 3-acyl imidazo[1,5-a]pyridines. This process simplifies the conventional three-step reaction into a one-step procedure, demonstrating an efficient approach for creating compounds related to this compound (Wang et al., 2022).

Crystal Structure and Bioactivity

• Crystal Structure Analysis : A study on imidazo[1,2-a]pyridine-based compounds, which share a core structure with this compound, revealed insights into their crystal structure and anticholinesterase potential. This research is significant for understanding the structural and functional aspects of such compounds (Kwong et al., 2019).

Novel Applications and Properties

• Fluorescent Probes : Imidazo[1,2-a]pyridine derivatives, similar to this compound, were explored as fluorescent probes. For example, a study synthesized 2-carbonyl-3-(pyridylamino)imidazo[1,2-a]pyridines as efficient fluorescent probes for mercury ion detection (Shao et al., 2011).

• Antimycobacterial Activity : Novel imidazo[1,2-a]pyridine-3-carboxamide derivatives, structurally akin to this compound, were synthesized and exhibited significant antimycobacterial activity. This indicates potential applications in treating tuberculosis and related diseases (Lv et al., 2017).

Mechanism of Action

Target of Action

It’s worth noting that imidazo[1,2-a]pyridine derivatives, which this compound is a part of, have been used in medicine for their broad spectrum of biological activity . They have been used as antibacterial, antifungal, antiviral, and anti-inflammatory drugs . Some studies have proposed their use for the treatment of cancer, cardiovascular diseases, and Alzheimer’s disease .

Mode of Action

Similar compounds, such as zolpidem, a derivative of imidazo[1,2-a]pyridin-3-yl-acetic acid, exert their hypnotic effect by blocking γ-aminobutyric acid receptors . This suggests that 2-(2-Phenyl-imidazo[1,2-a]pyridin-3-yl)-ethylamine might interact with its targets in a similar manner, leading to changes in cellular function.

Biochemical Pathways

Given the broad range of biological activities of imidazo[1,2-a]pyridine derivatives , it can be inferred that this compound may influence multiple pathways, leading to various downstream effects.

Result of Action

Imidazo[1,2-a]pyridine derivatives have been associated with a wide range of biological activities, including antibacterial, antifungal, antiviral, and anti-inflammatory effects . These effects suggest that the compound could induce significant changes at the molecular and cellular levels.

Biochemical Analysis

Biochemical Properties

The nature of these interactions can vary depending on the specific structure of the compound and the biomolecules it interacts with .

Cellular Effects

Imidazo[1,2-a]pyridines are known to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . These effects can vary depending on the specific compound and the type of cells it interacts with .

Molecular Mechanism

Imidazo[1,2-a]pyridines are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Dosage Effects in Animal Models

It is known that the effects of imidazo[1,2-a]pyridines can vary with different dosages, including any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

Imidazo[1,2-a]pyridines are known to interact with various enzymes and cofactors, and can have effects on metabolic flux or metabolite levels .

Transport and Distribution

Imidazo[1,2-a]pyridines can interact with various transporters or binding proteins, and can have effects on their localization or accumulation .

Subcellular Localization

Imidazo[1,2-a]pyridines can be directed to specific compartments or organelles through various targeting signals or post-translational modifications .